H-D-Ser(Ac)-OH HCl

• IUPAC Name: (2R)-3-acetyloxy-2-aminopropanoic acid;hydrochloride
• InChI: InChI=1S/C5H9NO4.ClH/c1-3(7)10-2-4(6)5(8)9;/h4H,2,6H2,1H3,(H,8,9);1H/t4-;/m1./s1
• InChI Key: MGQOSZSPKMBSRW-PGMHMLKASA-N
• Canonical SMILES: CC(=O)OCC(C(=O)O)N.Cl
• Isomeric SMILES: CC(=O)OC[C@H](C(=O)O)N.Cl
• Molecular Formula: C5H10ClNO4
• Molecular Weight: 183.59 g/mol

Description

H-D-Ser(Ac)-OH HCl, also known as N-acetylserotonin hydrochloride, is a compound of serotonin, a neurotransmitter found in the human brain and other organs. It is a derivative of serotonin, a naturally occurring amine found in the human body. It is a white crystalline solid and is used in scientific research and laboratory experiments.

Mechanism of Action

H-D-Ser(Ac)-OH HCl works by binding to serotonin receptors on the surface of cells in the body. These receptors are involved in the regulation of a variety of physiological processes, including the regulation of mood, appetite, sleep, and memory. When this compound binds to these receptors, it can either activate or inhibit the activity of these receptors, depending on the type of receptor it binds to.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which can lead to improvements in mood, sleep, appetite, and memory. It has also been shown to reduce anxiety and depression, as well as to improve cognitive performance. In addition, this compound has been shown to reduce inflammation and oxidative stress, as well as to improve cardiovascular health.

Advantages and Limitations for Lab Experiments

H-D-Ser(Ac)-OH HCl has several advantages and limitations for lab experiments. One of the main advantages is that it is easy to synthesize and is relatively inexpensive. Additionally, it is stable and can be stored for long periods of time. However, one of the main limitations is that it is not very soluble in water, which can make it difficult to use in experiments.

Future Directions

There are several potential future directions for research on H-D-Ser(Ac)-OH HCl. One potential direction is to investigate the potential therapeutic applications of this compound, such as its use as an antidepressant or anxiolytic. Additionally, further research could be conducted to investigate the effects of this compound on other physiological processes, such as appetite and sleep. Finally, research could be conducted to investigate the potential side effects of this compound, as well as to investigate the potential interactions between this compound and other drugs.

Synthesis Methods

H-D-Ser(Ac)-OH HCl can be synthesized from serotonin in a two-step process. The first step involves the conversion of serotonin to its N-acetyl derivative by the addition of acetic anhydride. The second step involves the conversion of the N-acetyl derivative to its hydrochloride salt by the addition of hydrochloric acid.

Scientific Research Applications

H-D-Ser(Ac)-OH HCl is used in scientific research and laboratory experiments to study the function of serotonin. It is used to study the biochemical and physiological effects of serotonin on the body, as well as to investigate the mechanism of action of serotonin. It is also used to study the effects of serotonin on behavior and learning, as well as to investigate the potential therapeutic applications of serotonin.